Cas no 110623-30-8 (3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
• CAS No: 110623-30-8
• MF: C₁₀H₉Cl₂N₃S
• MW: 274.169558286667
• CID: 212261
• PubChem ID: 3066604
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
• 5-(3,4-dichlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
• SCHEMBL10469336
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-
• CHEMBL278163
• BRN 6728325
• DTXSID30149330
• 110623-30-8
• 2,4-Dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C10H9Cl2N3S/c1-14-9(13-15(2)10(14)16)6-3-4-7(11)8(12)5-6/h3-5H,1-2H3
• InChI Key： PSMBIKHUFCCDOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NN(C)C(N1C)=S)Cl

Computed Properties

• Exact Mass: 272.98967
• Monoisotopic Mass: 272.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 338.9°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.673
• PSA: 18.84
• LogP: 3.46190